![molecular formula C17H15FN4 B8169306 2-Amino-3-benzyl-5-(4-amino-3-fluorophenyl)-pyrazine](/img/structure/B8169306.png)
2-Amino-3-benzyl-5-(4-amino-3-fluorophenyl)-pyrazine
Overview
Description
2-Amino-3-benzyl-5-(4-amino-3-fluorophenyl)-pyrazine is a useful research compound. Its molecular formula is C17H15FN4 and its molecular weight is 294.33 g/mol. The purity is usually 95%.
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Scientific Research Applications
Tuberculostatic Applications : It serves as a substrate in synthesizing tuberculostatic pyrazine derivatives. One such compound, identified as compound 5b, demonstrated significant tuberculostatic activity (Foks et al., 2005).
COX-2 Inhibitors : The chemical structure is a versatile template for creating potential COX-2 inhibitors, which are significant in treating inflammation and pain (Patel et al., 2004).
Antioxidative Properties : Derivatives of this compound, such as 2-Amino-5-(p-hydroxyphenyl)-1,4-pyrazine and 2-amino-3,5-bis(p-hydroxyphenyl)-1,4-pyrazine, exhibit excellent antioxidative properties, indicating potential development in medicinal chemistry (Jeanjot et al., 2003).
Antibacterial and Antifungal Activities : It shows antibacterial and antifungal activities in vitro, suggesting a role in developing new antimicrobial agents (Patel et al., 2010).
p38 alpha MAP Kinase Inhibitors : The compound and its derivatives demonstrate potent enzyme inhibition and potential as novel p38 alpha MAP kinase inhibitors, relevant in treating inflammatory diseases (Koch et al., 2010).
Building Blocks in Medicinal Chemistry : Fluorinated pyrazoles with additional functional groups, including this compound, are of interest as building blocks in medicinal chemistry (Surmont et al., 2011).
Luminescent Chromophore Development : Derivatives like 2-Amino-3-benzoyl-5-bromopyrazine 6 can lead to the pyrazine ring system found in the luminescent chromophore coelenterazine, suggesting applications in bioimaging and bioluminescence studies (Jones et al., 1996).
Antimicrobial Properties : Fluoroquinolone-pyrazine conjugates synthesized from this compound have shown antimicrobial properties comparable to parent drugs, indicating their potential in developing new antimicrobial agents (Panda et al., 2016).
Optoelectronic Applications : Dipyrrolopyrazine derivatives, which can be synthesized from this compound, may serve as promising materials for optoelectronic applications due to their optical and thermal properties (Meti et al., 2017).
Anticonvulsant Activity : Some derivatives exhibit potent anticonvulsant activity, indicating their potential use in treating seizure disorders (Kelley et al., 1995).
properties
IUPAC Name |
5-(4-amino-3-fluorophenyl)-3-benzylpyrazin-2-amine | |
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InChI |
InChI=1S/C17H15FN4/c18-13-9-12(6-7-14(13)19)16-10-21-17(20)15(22-16)8-11-4-2-1-3-5-11/h1-7,9-10H,8,19H2,(H2,20,21) | |
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InChI Key |
XBLQBHRCHVRSCD-UHFFFAOYSA-N | |
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Canonical SMILES |
C1=CC=C(C=C1)CC2=NC(=CN=C2N)C3=CC(=C(C=C3)N)F | |
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Molecular Formula |
C17H15FN4 | |
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Molecular Weight |
294.33 g/mol | |
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Product Name |
2-Amino-3-benzyl-5-(4-amino-3-fluorophenyl)-pyrazine |
Retrosynthesis Analysis
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